Cas no 887863-69-6 (3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline)
3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- AKOS001858689
- F3062-0045
- 887863-69-6
- 3-[(4-ethylphenyl)sulfonyl]-4-(3-methylpiperidin-1-yl)quinoline
- 3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline
- 3-(4-ethylphenyl)sulfonyl-4-(3-methylpiperidin-1-yl)quinoline
- 3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline
-
- Inchi: 1S/C23H26N2O2S/c1-3-18-10-12-19(13-11-18)28(26,27)22-15-24-21-9-5-4-8-20(21)23(22)25-14-6-7-17(2)16-25/h4-5,8-13,15,17H,3,6-7,14,16H2,1-2H3
- InChI Key: IFRBSPIZRUDWKT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CC)=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCCC(C)C1)(=O)=O
Computed Properties
- Exact Mass: 394.17149925g/mol
- Monoisotopic Mass: 394.17149925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 58.6Ų
3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3062-0045-2μmol |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-5μmol |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-10μmol |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-20μmol |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-1mg |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-2mg |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-3mg |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-4mg |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-5mg |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3062-0045-10mg |
3-(4-ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline |
887863-69-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline
Comprehensive Overview of 3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline (CAS No. 887863-69-6)
3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline, with the CAS number 887863-69-6, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative is characterized by its unique molecular structure, combining a quinoline core with 4-ethylbenzenesulfonyl and 3-methylpiperidin-1-yl substituents. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.
The compound's molecular formula and structural complexity contribute to its potential as a bioactive molecule. Researchers are particularly interested in its sulfonyl group, which is known to enhance binding affinity and metabolic stability in drug molecules. Additionally, the 3-methylpiperidin-1-yl moiety introduces steric and electronic effects that can influence the compound's interaction with biological targets. These attributes align with current trends in precision medicine and targeted therapy, where molecules with specific functional groups are designed to modulate disease pathways.
In the context of drug discovery, 887863-69-6 has been explored for its potential role in addressing unmet medical needs. For instance, its quinoline scaffold is reminiscent of compounds used in antiviral and anticancer therapies, making it a subject of interest in high-throughput screening campaigns. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for crossing biological membranes, a critical factor in oral bioavailability.
From a synthetic chemistry perspective, the preparation of 3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline involves multi-step reactions, including Suzuki coupling, sulfonylation, and amination. These methods are well-documented in peer-reviewed literature, reflecting the compound's relevance in modern organic synthesis. Researchers often optimize these protocols to improve yield and purity, which are crucial for downstream applications.
The compound's physicochemical properties, such as solubility, melting point, and stability, are also critical for its practical use. Recent studies have focused on its crystallization behavior and polymorphic forms, which can impact formulation strategies in pharmaceutical development. These investigations are part of broader efforts to ensure reproducibility and scalability in industrial settings.
Given the growing interest in personalized medicine, 887863-69-6 is being evaluated for its potential in combination therapies and adjuvant treatments. Its mechanism of action, though not fully elucidated, is hypothesized to involve enzyme inhibition or receptor modulation, based on structural analogs. This aligns with the increasing demand for small-molecule therapeutics that can address complex diseases like autoimmune disorders and neurodegenerative conditions.
In summary, 3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline (CAS 887863-69-6) represents a compelling area of research at the intersection of medicinal chemistry and drug development. Its structural features, synthetic accessibility, and potential bioactivity make it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound may contribute to advancements in therapeutic innovation and molecular design.
887863-69-6 (3-(4-Ethylbenzenesulfonyl)-4-(3-methylpiperidin-1-yl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)